Cas no 216979-52-1 (Pyridine,2,3-diethynyl-)
Pyridine,2,3-diethynyl- structure
Product Name:Pyridine,2,3-diethynyl-
CAS No:216979-52-1
MF:C9H5N
MW:127.142701864243
CID:243376
PubChem ID:10630494
Update Time:2025-04-19
Pyridine,2,3-diethynyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,2,3-diethynyl-
- Pyridine, 2,3-diethynyl- (9CI)
- SCHEMBL981103
- diethynylpyridine
- 2,3-diethynylpyridine
- 216979-52-1
-
- Inchi: 1S/C9H5N/c1-3-8-6-5-7-10-9(8)4-2/h1-2,5-7H
- InChI Key: MICZGSDPOZUBDZ-UHFFFAOYSA-N
- SMILES: N1C=CC=C(C#C)C=1C#C
Computed Properties
- Exact Mass: 127.04225
- Monoisotopic Mass: 127.042199164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Pyridine,2,3-diethynyl- Related Literature
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Tianle Zhang,Hongbin Song,Xiaomei Dai,Xianggao Meng Dalton Trans. 2009 7688
-
Arthur H. G. David,Rosemary J. Goodwin,Nicholas G. White Dalton Trans. 2023 52 1902
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Yougen Chen,Nao Xiao,Toshifumi Satoh,Toyoji Kakuchi Polym. Chem. 2014 5 4993
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Yougen Chen,Nao Xiao,Moe Fukuoka,Kohei Yoshida,Qian Duan,Toshifumi Satoh,Toyoji Kakuchi Polym. Chem. 2015 6 3608
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Raquel Barroso,María-Paz Cabal,Azucena Jiménez,Carlos Valdés Org. Biomol. Chem. 2020 18 1629
216979-52-1 (Pyridine,2,3-diethynyl-) Related Products
- 30413-59-3(2-ethynyl-3-methylpyridine)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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